Cas no 1311254-95-1 ((S)-1-(3-Pyridinyl)propylamine 2 Hydrochloric Acid Salt)

• Product Name: (S)-1-(3-Pyridinyl)propylamine 2 Hydrochloric Acid Salt
• CAS No: 1311254-95-1
• MF: C₈H₁₄Cl₂N₂
• MW: 209.116159915924
• MDL: MFCD18711607
• CID: 4727036
• Update Time: 2025-08-10

(S)-1-(3-Pyridinyl)propylamine 2 Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• (S)-1-(Pyridin-3-yl)propan-1-amine dihydrochloride
• AX8267043
• (S)-1-(3-Pyridinyl)propylamine 2 Hydrochloric Acid Salt

• MDL： MFCD18711607
• Inchi： 1S/C8H12N2.2ClH/c1-2-8(9)7-4-3-5-10-6-7;;/h3-6,8H,2,9H2,1H3;2*1H/t8-;;/m0../s1
• InChI Key： MNSJPYQUTLRCJP-JZGIKJSDSA-N
• SMILES： Cl.Cl.N[C@H](C1C=NC=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 93.3
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: White to Yellow Solid

(S)-1-(3-Pyridinyl)propylamine 2 Hydrochloric Acid Salt Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on (S)-1-(3-Pyridinyl)propylamine 2 Hydrochloric Acid Salt

Compound CAS No. 1311254-95-1: (S)-1-(3-Pyridinyl)propylamine 2 Hydrochloric Acid Salt

The compound with CAS No. 1311254-95-1, commonly referred to as (S)-1-(3-Pyridinyl)propylamine 2 Hydrochloric Acid Salt, is a fascinating molecule with significant applications in the fields of pharmaceuticals and organic chemistry. This compound is a hydrochloric acid salt of (S)-1-(3-pyridinyl)propylamine, which belongs to the class of pyridine derivatives. Pyridine derivatives are widely studied due to their diverse biological activities and potential therapeutic applications.

The (S)-configuration of this compound is particularly important, as stereochemistry plays a crucial role in determining the pharmacological properties of many drugs. The presence of the pyridine ring introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and drug design. Recent studies have highlighted the potential of this compound in modulating various biological targets, including enzymes and receptors involved in neurological disorders.

From a structural perspective, (S)-1-(3-Pyridinyl)propylamine consists of a pyridine ring attached to a propylamine group via a carbon chain. The hydrochloric acid salt form ensures better solubility and stability, making it more suitable for pharmacological studies. The stereochemistry at the chiral center (S configuration) is critical for its interaction with biological systems, as it can influence binding affinity and selectivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed asymmetric catalysis and enantioselective reactions to achieve high yields of the desired enantiomer. These methods not only enhance the purity of the product but also reduce the environmental impact of the synthesis process.

In terms of applications, (S)-1-(3-Pyridinyl)propylamine 2 Hydrochloric Acid Salt has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. Its ability to modulate acetylcholinesterase activity has been extensively investigated, with encouraging results suggesting its potential as a lead compound for drug development.

Moreover, this compound has been explored as a building block in medicinal chemistry. Its pyridine moiety serves as a versatile platform for further functionalization, enabling the creation of novel bioactive molecules. Recent research has focused on its use in designing multi-target-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously to enhance therapeutic efficacy.

The pharmacokinetic properties of (S)-1-(3-Pyridinyl)propylamine 2 Hydrochloric Acid Salt have also been studied in detail. Preclinical data indicate favorable absorption and distribution profiles, which are essential for its potential use as an orally administered drug. However, further studies are required to fully understand its metabolism and excretion pathways.

In conclusion, (S)-1-(3-Pyridinyl)propylamine 2 Hydrochloric Acid Salt is a promising compound with significant potential in drug discovery and development. Its unique structure, stereochemical properties, and biological activities make it an attractive target for further research. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.